Cas no 2387070-56-4 (2-Fluoro-3-methyl-5-(trifluoromethyl)benzoyl chloride)

• Product Name: 2-Fluoro-3-methyl-5-(trifluoromethyl)benzoyl chloride
• CAS No: 2387070-56-4
• MF: C₉H₅ClF₄O
• MW: 240.582015752792
• CID: 5194645
• Update Time: 2025-06-09

2-Fluoro-3-methyl-5-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-methyl-5-(trifluoromethyl)benzoyl chloride

• Inchi： 1S/C9H5ClF4O/c1-4-2-5(9(12,13)14)3-6(7(4)11)8(10)15/h2-3H,1H3
• InChI Key： XKFGPEAMLPPELC-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC(C(F)(F)F)=CC(C)=C1F

Additional information on 2-Fluoro-3-methyl-5-(trifluoromethyl)benzoyl chloride

Professional Introduction to 2-Fluoro-3-methyl-5-(trifluoromethyl)benzoyl chloride (CAS No. 2387070-56-4)

2-Fluoro-3-methyl-5-(trifluoromethyl)benzoyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 2387070-56-4, is a derivative of benzoyl chloride featuring fluoro and trifluoromethyl substituents. These functional groups enhance its utility in synthetic chemistry, particularly in the development of biologically active molecules.

The structural configuration of 2-fluoro-3-methyl-5-(trifluoromethyl)benzoyl chloride imparts unique electronic and steric properties that make it a valuable intermediate in the synthesis of various pharmacophores. The presence of fluorine atoms, especially in the form of a trifluoromethyl group, is well-documented for its role in modulating metabolic stability and binding affinity in drug candidates. This characteristic has led to its incorporation in numerous research endeavors aimed at creating novel therapeutic agents.

In recent years, there has been a surge in the exploration of fluorinated compounds due to their enhanced bioavailability and resistance to metabolic degradation. Studies have demonstrated that the introduction of fluorine atoms can significantly alter the pharmacokinetic profile of drug molecules, making them more effective and longer-lasting in vivo. The compound 2-fluoro-3-methyl-5-(trifluoromethyl)benzoyl chloride exemplifies this trend, as it serves as a versatile building block for constructing complex scaffolds that exhibit promising biological activities.

One of the most compelling applications of 2-fluoro-3-methyl-5-(trifluoromethyl)benzoyl chloride lies in its role as an intermediate in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, and their inhibition is a key strategy in the treatment of diseases such as cancer, HIV, and hepatitis. The benzoyl chloride moiety in this compound allows for facile amide bond formation, which is essential for constructing peptidomimetic inhibitors. Furthermore, the fluoro and trifluoromethyl substituents can enhance the binding affinity of these inhibitors to their target proteases, leading to more potent therapeutic outcomes.

Another area where 2-fluoro-3-methyl-5-(trifluoromethyl)benzoyl chloride has shown considerable promise is in the development of kinase inhibitors. Kinases are another class of enzymes that are aberrantly activated in many diseases, making them attractive targets for drug discovery. The structural features of this compound make it an excellent candidate for designing kinase inhibitors with improved selectivity and efficacy. Recent studies have highlighted its utility in generating inhibitors targeting tyrosine kinases, which are implicated in various cancers and inflammatory disorders.

The synthetic versatility of 2-fluoro-3-methyl-5-(trifluoromethyl)benzoyl chloride also extends to its use as a precursor for heterocyclic compounds. Heterocycles are fundamental structural motifs in many bioactive molecules, and their synthesis often requires specialized intermediates. The presence of reactive sites on this compound allows for diverse functionalization strategies, enabling chemists to access a wide range of heterocyclic scaffolds. These scaffolds can then be further modified to produce novel compounds with tailored biological properties.

In conclusion, 2-fluoro-3-methyl-5-(trifluoromethyl)benzoyl chloride (CAS No. 2387070-56-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an invaluable tool for constructing biologically active molecules targeting various diseases. As research continues to uncover new applications for fluorinated compounds, the importance of intermediates like this one is only expected to grow.